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Compound of Interest

Compound Name: Regaloside D

Cat. No.: B12413871 Get Quote

For researchers, scientists, and drug development professionals, the proper management of

chemical compounds is paramount to ensuring laboratory safety and environmental protection.

This guide provides essential safety and logistical information for the handling and disposal of

Regaloside D, a natural phenylpropanoid isolated from Lilium Longiflorum.[1][2][3] While

specific disposal protocols for Regaloside D are not readily available, this document outlines

general best practices based on available safety data for similar compounds and standard

hazardous waste management procedures.

Immediate Safety and Handling Precautions
Before handling Regaloside D, it is crucial to be aware of its chemical properties and potential

hazards. Although a specific Safety Data Sheet (SDS) for Regaloside D was not identified, an

SDS for a related compound, Regaloside F, indicates that it is harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[4] Therefore, similar precautions should be taken

for Regaloside D.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Wear impervious clothing.
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Respiratory Protection: Use a suitable respirator, especially when handling the powder form

to avoid dust and aerosol formation.[4]

Engineering Controls:

Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[4]

Ensure a safety shower and eye wash station are readily accessible.[4]

Storage and Stability
Proper storage is critical to maintaining the integrity of Regaloside D and preventing accidental

release.

Powder Form: Store at -20°C for up to 3 years.[1]

In Solvent: Store at -80°C for up to 1 year.[1]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[4]

Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing

agents.[4]

Chemical Properties of Regaloside D
A summary of the key chemical properties of Regaloside D is provided in the table below for

easy reference.
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Property Value Source

Molecular Formula C₁₈H₂₄O₁₀ [1]

Molecular Weight 400.4 g/mol [1]

CAS Number 120601-66-3 [1]

Appearance Powder [1]

Storage (Powder) -20°C [1][2]

Storage (Solvent) -80°C [1][2]

Proper Disposal Procedures
Given the potential environmental toxicity, Regaloside D and its containers must be disposed

of as hazardous waste. Do not dispose of this chemical down the drain or in regular trash.

Step-by-Step Disposal Guidance:

Waste Identification: Classify Regaloside D waste as hazardous chemical waste.

Containerization:

Use a dedicated, properly labeled, and sealed container for Regaloside D waste.

Ensure the container is compatible with the chemical and will not leak.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the chemical name

"Regaloside D."

Include any known hazard information (e.g., "Toxic to Aquatic Life").

Segregation: Store the waste container separately from incompatible materials.

Contact Professionals: Arrange for pickup and disposal by a licensed hazardous waste

disposal company or your institution's Environmental Health & Safety (EHS) department.[5]
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[6]

Empty Containers:

Empty containers that held Regaloside D should also be treated as hazardous waste.

For highly toxic chemicals, the first three rinses of the container must be collected and

disposed of as hazardous waste.[6] The rinsed container should then be disposed of

through the hazardous waste stream.

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemicals like Regaloside D.
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Chemical Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of laboratory chemical waste.
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By adhering to these procedures, you can ensure the safe handling and disposal of

Regaloside D, minimizing risks to laboratory personnel and the environment. Always prioritize

consulting your institution's specific safety protocols and EHS department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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